Cas no 463977-18-6 (Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate)

• Product Name: Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate
• CAS No: 463977-18-6
• MF: C₁₈H₁₂Cl₂N₂O₃
• MW: 375.20548248291
• CID: 6153577
• PubChem ID: 2094838
• Update Time: 2025-07-20

Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• 463977-18-6
• Z44338368
• methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate
• AB00723437-01
• EN300-26586537
• Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate

• Inchi： 1S/C18H12Cl2N2O3/c1-25-18(24)12-4-2-11(3-5-12)8-13(10-21)17(23)22-16-7-6-14(19)9-15(16)20/h2-9H,1H3,(H,22,23)/b13-8+
• InChI Key： OKCIFVNSXQOQAB-MDWZMJQESA-N
• SMILES： ClC1C=C(C=CC=1NC(/C(/C#N)=C/C1C=CC(C(=O)OC)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 374.0224976g/mol
• Monoisotopic Mass: 374.0224976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.2Ų

Additional information on Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate

Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate (CAS No. 463977-18-6): A Comprehensive Overview

Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate, identified by its CAS number 463977-18-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoate moiety linked to an ethenyl group substituted with a cyano and carbamoyl functional group. The presence of the 2,4-dichlorophenyl moiety further enhances its chemical complexity, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological applications.

The structural composition of Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate suggests potential biological activity, particularly in the realm of drug discovery. The benzoate group is well-known for its role in various pharmacologically active compounds, while the cyano and carbamoyl groups introduce polar functionalities that can interact with biological targets. This combination of structural features makes the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced binding affinity and selectivity for biological targets. The 2,4-dichlorophenyl substituent in Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate is particularly noteworthy, as halogenated aromatic rings are frequently employed in drug design due to their ability to modulate electronic properties and improve metabolic stability. The cyano group also contributes to the molecule's overall reactivity, enabling various functionalization strategies that can be exploited in synthetic chemistry.

The benzoate moiety in this compound not only contributes to its structural integrity but also provides a platform for further derivatization. Benzoate derivatives have been extensively studied for their potential therapeutic effects, including anti-inflammatory, analgesic, and anticancer properties. The ethenyl group linking the cyano and carbamoyl functionalities introduces conformational flexibility, which can be crucial for optimizing binding interactions with biological targets. This structural diversity makes Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate a versatile scaffold for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic applications. Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate has been subjected to virtual screening studies to assess its binding affinity to enzymes and receptors of interest. Preliminary results suggest that this compound exhibits promising interactions with certain protein targets, warranting further experimental validation.

The synthesis of Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}benzoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyanation, carbamoylation, and esterification reactions. Each step must be carefully optimized to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to achieve excellent regioselectivity and stereoselectivity, which are crucial for producing compounds with desired biological properties.

In conclusion, Methyl 4-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-y}benzoate (CAS No. 46397718) is a structurally complex organic compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in the development of novel therapeutic agents.